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Compound of Interest

Methyl 3-bromo-2-
Compound Name:

methylpropanoate
CAS No.: 20609-71-6
Cat. No.: B1209734

Get Quote

Executive Summary

Methyl 3-bromo-2-methylpropanoate (often derived from the "Roche Ester") is a high-value
chiral building block used extensively in the synthesis of polyketides (e.g., Epothilones),
peptidomimetics, and somatostatin receptor antagonists. Its utility lies in the

-bromo functionality, which serves as an electrophilic handle for chain extension, and the
-methyl group, which introduces fixed stereochemistry into the molecular backbone.

This guide details the experimental parameters required to utilize this reagent effectively. It
focuses on two primary reaction classes: Nucleophilic Substitution (

) (preserving stereochemistry) and Zinc-Mediated Coupling (Reformatsky) (C-C bond
formation).

Material Science & Safety Profile
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Physicochemical Properties

Property Data Relevance
CAS (Racemic) 23426-63-3 General screening
Derived from Methyl (S)-3-
CAS (R-Isomer) 110556-33-7 ,
hydroxy-2-methylpropionate
Derived from Methyl (R)-3-
CAS (S-Isomer) 98190-85-3 )
hydroxy-2-methylpropionate
MW 181.03 g/mol Stoichiometry calculations
) High density; sinks in aqueous
Density ~1.42 g/mL ]
extraction
Boiling Point 74°C (10 mmHg) Volatile under high vacuum
. . " Ester hydrolysis risk; store
Stability Moisture Sensitive

under Argon

Critical Handling Protocols (HSE)

o Lachrymator/Vesicant: This compound is an alkylating agent. It causes severe eye irritation
and potential skin burns.[1]

o Containment: All transfers must occur within a certified fume hood. Double-gloving
(Nitrile/Neoprene) is mandatory.

o Neutralization: Spills should be treated with dilute aqgueous ammonia or 1M NaOH to
hydrolyze the ester and displace the bromide before disposal.

Core Protocol A: Stereoconservative Nucleophilic
Substitution ()

Objective: To couple nucleophiles (Thiols, Amines, Azides) to the

-position without racemizing the

-methyl stereocenter.
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Mechanistic Insight

The reaction proceeds via an

mechanism at the primary carbon (C3). The critical process parameter (CPP) is Base
Selection.

e Risk: The
-proton (C2) is acidic (

). Strong bases (LDA, NaH) or elevated temperatures can lead to enolization and
subsequent racemization or elimination (forming methyl methacrylate).

¢ Solution: Use weak, non-nucleophilic bases (

) in polar aprotic solvents to favor substitution over elimination/racemization.

Standard Operating Procedure (Thio-Alkylation
Example)

Reagents:

Methyl 3-bromo-2-methylpropanoate (1.0 equiv)[2]

Thiol Nucleophile (R-SH) (1.1 equiv)

Cesium Carbonate (

) (1.5 equiv)

Solvent: Anhydrous DMF or Acetonitrile (0.2 M concentration)
Step-by-Step Protocol:
e Preparation: Flame-dry a round-bottom flask and cool under Argon flow.

» Solvation: Dissolve the Thiol (1.1 equiv) in anhydrous DMF.
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¢ Activation: Add

(1.5 equiv) in a single portion. Stir at
for 15 minutes to generate the thiolate.

o Addition: Add Methyl 3-bromo-2-methylpropanoate (1.0 equiv) dropwise via syringe. Note:
Dropwise addition prevents local concentration spikes that favor side reactions.

e Reaction: Allow the mixture to warm to Room Temperature (20-25°C). Stir for 4-12 hours.
Monitor by TLC (stain with

; bromide is UV active, product may vary).

e Quench: Dilute with EtOAc and pour into saturated

o Workup: Wash organic layer with water (

) to remove DMF, then Brine (

). Dry over

[3]

Workflow Visualization
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Figure 1: Logic flow for stereoconservative alkylation of thiols/amines.
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Core Protocol B: Zinc-Mediated Reformatsky
Reaction

Objective: To form C-C bonds by reacting the bromide with an aldehyde/ketone.

Mechanistic Insight

The Reformatsky reaction involves the insertion of activated Zinc into the C-Br bond to form an
organozinc enolate.[3]

o Stereochemistry Warning: The formation of the zinc enolate destroys the stereocenter at the

-position (C2) temporarily. The stereochemical outcome of the new product depends on the
transition state (Zimmerman-Traxler) and the facial selectivity of the aldehyde addition.

 Activation: Commercial Zinc dust often possesses an oxide layer that inhibits reaction.
Activation with TMSCI or 1,2-Dibromoethane is strictly required.

Standard Operating Procedure

Reagents:

Methyl 3-bromo-2-methylpropanoate (1.2 equiv)[2]

Electrophile (Aldehyde/Ketone) (1.0 equiv)

Zinc Dust (Activated) (2.0 equiv)

TMSCI (0.05 equiv) - Activator

Solvent: Anhydrous THF

Step-by-Step Protocol:

e Zn Activation: In a flame-dried flask under Argon, suspend Zn dust in minimal THF. Add
TMSCI (0.05 eq). Stir vigorously for 15 min at RT.

o Reflux Initiation: Heat the Zn suspension to mild reflux (
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)

» Addition: Mix the Bromide (1.2 eq) and Electrophile (1.0 eq) in THF. Add 10% of this solution
to the Zn to initiate the reaction (look for exotherm or turbidity).

e Controlled Feed: Once initiated, add the remaining solution dropwise over 30 minutes to
maintain gentle reflux without external heating if possible.

o Completion: Reflux for an additional 1-2 hours.
¢ Hydrolysis: Cool to

. Quench with
(carefully, gas evolution).

o |solation: Extract with

. The product will be a

-hydroxy ester.[3][4]

Pathway Visualization
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Figure 2: Mechanism of Zinc insertion and C-C bond formation.

Troubleshooting & Optimization Table

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://nrochemistry.com/reformatsky-reaction/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Reactions/Organic_Reactions/Clemmensen_Reduction/Reformatsky_Reaction
https://www.benchchem.com/product/b1209734/docs?utm_src=pdf-body-img#application-note-experimental-setup-for-reactions-involving-methyl-3-bromo-2-methylpropanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209734?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Issue Probable Cause Corrective Action
Switch to weaker base (
Low Yield ( VS

)

Elimination to methacrylate

) or lower Temp (

).

Racemization

Base too strong / Reaction too

long

Limit reaction time. Ensure
reagents are anhydrous. Avoid
NaH/LDA.

No Reaction (Zn)

Zinc surface oxidized

Wash Zn with dilute HCI, then
Ethanol/Ether, and dry in
vacuo prior to use. Use TMSCI

activation.

Lachrymation

Vapor leakage

Use bleaching agent
(hypochlorite) in waste traps to
neutralize bromide vapors

immediately.

References

e Sigma-Aldrich.Product Specification: Methyl (R)-(+)-3-bromo-2-methylpropionate.Link

e Banziger, M., et al. (2003).[5] "The development of a practical synthesis of the potent and

selective somatostatin sst3 receptor antagonist.” Tetrahedron: Asymmetry, 14(22), 3469-

3477.[5] Link

e Murakami, Y., et al. (1995). "Hydrophobic vitamin B12.[5] Part 12. Preparation,
characterization and enantioselective alkylation.” J. Chem. Soc., Perkin Trans. 2, 1175-1183.

Link

o Organic Syntheses. "Methyl beta-bromopropionate (General Procedure).” Org.[3][6] Synth.

1940, 20, 64. Link

© 2026 BenchChem. All rights reserved. 8/10

Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Faldrich%2F334238
https://www.sigmaaldrich.com/DE/de/product/aldrich/325090
https://www.sigmaaldrich.com/DE/de/product/aldrich/325090
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1016%2Fj.tetasy.2003.08.028
https://www.sigmaaldrich.com/DE/de/product/aldrich/325090
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.rsc.org%2Fen%2Fcontent%2Farticlelanding%2F1995%2Fp2%2Fp29950001175
https://nrochemistry.com/reformatsky-reaction/
https://orgsyn.org/demo.aspx?prep=cv3p0576
https://www.google.com/url?sa=E&q=http%3A%2F%2Fwww.orgsyn.org%2Fdemo.aspx%3Fprep%3DCV3P0576
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209734?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

+ National Institutes of Health (PubChem).Compound Summary: Methyl 3-bromo-2-
methylpropanoate.Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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